Cas no 871507-89-0 (2,3-O-(1-Methylethylidene)-β-D-fructopyranose-1-methanesulfonate)

• Product Name: 2,3-O-(1-Methylethylidene)-β-D-fructopyranose-1-methanesulfonate
• CAS No: 871507-89-0
• MF: C₁₀H₁₈O₈S
• MW: 298.310122966766
• CID: 5730438
• Update Time: 2025-11-07

2,3-O-(1-Methylethylidene)-β-D-fructopyranose-1-methanesulfonate Chemical and Physical Properties

Names and Identifiers

• β-D-Fructopyranose, 2,3-O-(1-methylethylidene)-, 1-methanesulfonate
• 2,3-O-(1-Methylethylidene)-β-D-fructopyranose-1-methanesulfonate

• Inchi： 1S/C10H18O8S/c1-9(2)17-8-7(12)6(11)4-15-10(8,18-9)5-16-19(3,13)14/h6-8,11-12H,4-5H2,1-3H3/t6-,7-,8+,10+/m1/s1
• InChI Key： JNVWMGJXDFVSJN-ODXREFDESA-N
• SMILES： C([C@@]12OC[C@@H](O)[C@@H](O)[C@]1([H])OC(C)(C)O2)OS(=O)(=O)C

Experimental Properties

• Density: 1.448±0.06 g/cm3(Predicted)
• Melting Point: 90-94 °C
• Boiling Point: 504.3±50.0 °C(Predicted)
• Solubility: Dichloromethane; Methanol
• pka: 13.15±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolopyrans Dioxolopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolopyrans

Additional information on 2,3-O-(1-Methylethylidene)-β-D-fructopyranose-1-methanesulfonate

Market Research and Analysis Report on 2,3-O-(1-Methylethylidene)-β-D-Fructopyranose-1-Methanesulfonate

Recent advancements in the field of chemical biology and pharmaceutical sciences have highlighted the significance of 2,3-O-(1-methylethylidene)-β-D-fructopyranose-1-methanesulfonate, a compound with the CAS registry number 871507-89-0. This compound has garnered attention due to its unique structural properties and potential applications in drug development and biochemical research.

The compound 2,3-O-(1-methylethylidene)-β-D-fructopyranose-1-methanesulfonate is a derivative of β-D-fructopyranose, modified with a methanesulfonate group at position 1 and an acetal protecting group at positions 2 and 3. Its structure suggests potential utility as a building block for glycosylation studies or as a precursor for more complex sugar derivatives. The methanesulfonate group, in particular, may facilitate its use in enzymatic or chemical glycosylation reactions.

Market demand for such specialized sugar derivatives is driven by their role in the development of novel therapeutic agents, particularly in the fields of oncology, infectious diseases, and metabolic disorders. The compound's compatibility with various synthetic strategies makes it a valuable tool for researchers aiming to design bioactive molecules with tailored functionalities.

Global suppliers of 2,3-O-(1-methylethylidene)-β-D-fructopyranose-1-methanesulfonate cater to both academic and industrial clients, offering varying quantities and purities depending on the application. Key players in this market include specialty chemical manufacturers and biotechnology companies that specialize in carbohydrate chemistry.

Purchasing trends indicate a growing interest in this compound from both developed and emerging markets. Researchers in North America, Europe, and Asia-Pacific regions are increasingly adopting this compound for its versatility in glycochemistry applications. Additionally, the rise of personalized medicine and the need for novel glycosylated drugs are further fueling demand.

In terms of research and development, recent studies have explored the use of 2,3-O-(1-methylethylidene)-β-D-fructopyranose-1-methanesulfonate in the synthesis of glycolipids and glycoproteins. These efforts underscore its potential as a key intermediate in the creation of complex biomolecules with therapeutic relevance.

Looking ahead, the market for this compound is expected to grow steadily as advancements in carbohydrate chemistry continue to unlock new applications. Collaborations between academic institutions and industry players are likely to play a pivotal role in driving innovation and expanding the commercial availability of such specialized sugar derivatives.